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Compound of Interest

Compound Name: Miyakamide B1

Cat. No.: B15563271

For Researchers, Scientists, and Drug Development Professionals

Introduction

Miyakamide B1 is a naturally occurring antibiotic with reported insecticidal and cytotoxic
activities. Isolated from a fungal source, its unique chemical scaffold presents an attractive
starting point for the development of novel therapeutic agents. These application notes provide
an overview of Miyakamide B1, its known biological activities, and a proposed protocol for its
total synthesis and the generation of analogs for structure-activity relationship (SAR) studies.

Miyakamide B1 has a molecular formula of C31H32N404 and a molecular weight of 524.61.
[1] It has demonstrated inhibitory activity against P388 cells with an IC50 of 8.8 ug/mL and also
exhibits insecticidal effects and weak antixanthomonas activity.[1] The synthesis of
Miyakamide B1 has not been publicly reported to date. The following sections detail a
proposed synthetic approach and protocols for biological evaluation.

Data Presentation

Table 1: Physicochemical and Biological Properties of Miyakamide B1
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Property Value Reference
Molecular Formula C31H32N404 [1]
Molecular Weight 524.61 g/mol [1]
CAS Number 497182-82-8 [1]
Biological Activity Antibiotic, Insecticidal [1]
Cytotoxicity (P388 cells) IC50: 8.8 pg/mL [1]
Antixanthomonas Activity Weak [1]

Proposed Synthetic Pathway and Experimental
Protocols

The following presents a plausible retrosynthetic analysis and a proposed forward synthetic
route for Miyakamide B1, based on its chemical structure. This serves as a guide for
researchers aiming to synthesize this molecule and its derivatives.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of Miyakamide B1 would involve the cleavage of the
amide bonds, breaking the molecule down into smaller, more readily available or synthesizable

building blocks.
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Caption: Retrosynthetic analysis of Miyakamide B1.

Proposed Forward Synthesis Workflow

The forward synthesis would involve the sequential coupling of the three key fragments
identified in the retrosynthetic analysis, followed by any necessary protecting group
manipulations and final purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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